Cas no 261760-11-6 (Perfluoro(2-methyl-3-oxahexanoyl) bromide)

Perfluoro(2-methyl-3-oxahexanoyl) bromide is a highly fluorinated acyl bromide compound, characterized by its exceptional chemical stability and reactivity in fluorination and acylation reactions. The presence of a perfluorinated backbone and an ether linkage enhances its thermal and oxidative resistance, making it suitable for applications in harsh environments. Its bromide functionality allows for efficient incorporation into complex fluorinated structures, such as polymers or specialty surfactants. The compound is particularly valuable in synthesizing advanced materials with low surface energy, high chemical inertness, and resistance to solvents and acids. Its well-defined structure ensures consistent performance in precision chemical synthesis.

Perfluoro(2-methyl-3-oxahexanoyl) bromide structure

261760-11-6 structure

Product Name:Perfluoro(2-methyl-3-oxahexanoyl) bromide

CAS No:261760-11-6

MF:C₆BrF₁₁O₂

MW:392.949440002441

CID:3536483

Update Time:2026-04-21

Perfluoro(2-methyl-3-oxahexanoyl) bromide Chemical and Physical Properties

Names and Identifiers

- TETRAFLUORO-2-(HEPTAFLUORO-1-PROPOXY)PROPANOYL BROMIDE
- PERFLUORO(2-METHYL-3-OXAHEXANOYL) BROMIDE
- Perfluoro(2-methyl-3-oxahexanoyl) bromide

Perfluoro(2-methyl-3-oxahexanoyl) bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	P193110-1g	Perfluoro(2-methyl-3-oxahexanoyl) bromide	261760-11-6		1g	$ 165.00	2022-06-03
TRC	P193110-2.5g	Perfluoro(2-methyl-3-oxahexanoyl) bromide	261760-11-6		2.5g	$ 270.00	2022-06-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl bromides

Additional information on Perfluoro(2-methyl-3-oxahexanoyl) bromide

Perfluoro(2-methyl-3-oxahexanoyl) bromide (CAS No. 261760-11-6): A Comprehensive Overview

Perfluoro(2-methyl-3-oxahexanoyl) bromide (CAS No. 261760-11-6) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique perfluorinated structure and the presence of a bromine atom, which endows it with a range of valuable properties and potential applications.

The molecular formula of Perfluoro(2-methyl-3-oxahexanoyl) bromide is C₈F₁₅O₂Br, and its molecular weight is approximately 395.04 g/mol. The compound's perfluorinated backbone provides it with exceptional chemical stability, low surface energy, and non-stick properties, making it an attractive candidate for various industrial and scientific applications.

In the realm of organic synthesis, Perfluoro(2-methyl-3-oxahexanoyl) bromide serves as a versatile reagent due to its reactivity with nucleophiles. The bromine atom can be readily displaced by nucleophiles such as amines, alcohols, or thiols, leading to the formation of new functionalized perfluorinated compounds. This property makes it an essential intermediate in the synthesis of complex molecules with tailored properties for specific applications.

Recent research has highlighted the potential of Perfluoro(2-methyl-3-oxahexanoyl) bromide in the development of novel materials. For instance, a study published in the Journal of Materials Chemistry A demonstrated that this compound can be used to create highly hydrophobic and oleophobic coatings. These coatings exhibit excellent durability and resistance to various environmental factors, making them suitable for use in protective layers for electronic devices, automotive parts, and medical devices.

In the pharmaceutical industry, Perfluoro(2-methyl-3-oxahexanoyl) bromide has shown promise as a building block for drug delivery systems. Its ability to form stable complexes with therapeutic agents can enhance their solubility and bioavailability. A recent study in the European Journal of Medicinal Chemistry reported that derivatives of this compound were effective in improving the delivery of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

The environmental impact of perfluorinated compounds has been a topic of increasing concern. However, recent advancements in green chemistry have led to the development of more sustainable synthesis methods for compounds like Perfluoro(2-methyl-3-oxahexanoyl) bromide. These methods aim to minimize waste generation and reduce the use of hazardous solvents, aligning with the principles of green chemistry.

In conclusion, Perfluoro(2-methyl-3-oxahexanoyl) bromide (CAS No. 261760-11-6) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical properties make it an invaluable tool for scientists and engineers working on innovative solutions across various industries. As research continues to advance, it is likely that new applications and improvements in synthesis methods will further expand the utility of this compound.